Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC0194590 4-Chloro-4'-methoxybenzophenone 10547-60-1 C14H11ClO2
VC0194615 Isobutyl 5-chloro-2,2-dimethylvalerate 109232-37-3 C11H21ClO2
VC0194557 Edoxaban tosylate monohydrate 1229194-11-9 C24H30ClN7O4S·C7H8O3S·H2O
VC0194553 Dronedarone hydrochloride 141625-93-6 C31H45ClN2O5S
VC0194571 Etilefrine Impurity F 14321-27-8 C9H13N
VC0195665 4-(4-Chlorophenyl)-2-pyrrolidinone 22518-27-0 C10H10ClNO
VC0194547 Diltiazem hydrochloride 33286-22-5 C22H27ClN2O4S
VC0194594 Methyl 2-[4-(4-chlorobenzoyl)phenoxy]-2-methylpropanoate 42019-07-8 C18H17ClO4
VC0194606 Ethyl 2-[4-(4-chlorobenzoyl)phenoxy]-2-methylpropanoate 42019-08-9 C19H19ClO4
VC0194592 Fenofibrate Related Compound A 42019-78-3 C13H9ClO2
VC0194540 (2S,3s)-3-Hydroxy-2-(4-methoxyphenyl)-2,3-dihydro-1,5-benzothiazepin-4(5h)-one 42399-49-5 C16H15NO3S
VC0194527 Digoxigenin mono-digitoside 5352-63-6 C29H44O8
VC0194529 Digoxin Impurity J 5355-48-6 C43H66O15
VC0194544 6-Des(diethanolamino)-6-chloro Dipyridamole 54093-92-4 C20H30ClN7O2
VC0194536 5-Hydroxy-2-(4-hydroxyphenyl)-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3S,4S,5S,6R)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxymethyl]oxan-2-yl]oxychromen-4-one 552-57-8 C27H30O14
VC0194607 N-(2-Pyridylmethyl)-2,5-bis(2,2,2-trifluoroethoxy)benzamide 57415-36-8 C17H14F6N2O3
VC0194599 Fimasartan Impurity M 596-31-6 C20H18O
VC0194545 Dipyridamole Impurity F 60286-30-8 C21H36N8O5
VC0194593 Fenofibric Acyl Glucuronide 60318-63-0 C23H23ClO10
VC0194583 Etilefrine 709-55-7 C10H15NO2
VC0194533 (2S,3S)-5-[2-(Dimethylamino)ethyl]-3-hydroxy-2-(4-methoxyphenyl)-2,3-dihydro-1,5-benzothiazepin-4-one;hydrochloride 75472-91-2 C20H24N2O3S·HCl
VC0194598 Fimasartan Impurity L 76-84-6 C19H16O
VC0194572 Etilefrine Pivalate 85750-39-6 C15H23NO3
VC0194614 Gemfibrozil Acyl-beta-D-Glucuronide 91683-38-4 C21H30O9
VC0194605 R-(-)-Flecainide 99495-90-6 C17H20F6N2O3